2-[4-Chloro-2-methyl-5-(4-toluidinosulfonyl)phenoxy]acetamide

• Molecular Formula: C16H17ClN2O4S
• Molecular Weight: 368.8 g/mol
• IUPAC Name: 2-[4-chloro-2-methyl-5-[(4-methylphenyl)sulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C16H17ClN2O4S/c1-10-3-5-12(6-4-10)19-24(21,22)15-8-14(23-9-16(18)20)11(2)7-13(15)17/h3-8,19H,9H2,1-2H3,(H2,18,20)
• InChI Key: ALQGKDCNTCKPHB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=C(C(=C2)OCC(=O)N)C)Cl

Description

2-[4-Chloro-2-methyl-5-(4-toluidinosulfonyl)phenoxy]acetamide is a chemical compound that has gained significant interest in scientific research. It is commonly referred to as Compound C and is used as a tool compound to study the role of AMP-activated protein kinase (AMPK) in various biological processes.

Mechanism of Action

Compound C is a potent and selective inhibitor of 2-[4-Chloro-2-methyl-5-(4-toluidinosulfonyl)phenoxy]acetamide. It binds to the catalytic subunit of this compound and prevents its activation by upstream kinases. This results in the inhibition of downstream signaling pathways that are regulated by this compound, including the mTOR pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Compound C has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in cancer cells. It also has anti-inflammatory effects and has been shown to reduce the production of pro-inflammatory cytokines. In addition, Compound C has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells.

Advantages and Limitations for Lab Experiments

Compound C is a valuable tool compound for studying the role of 2-[4-Chloro-2-methyl-5-(4-toluidinosulfonyl)phenoxy]acetamide in various biological processes. Its selectivity and potency make it an ideal inhibitor of this compound activity. However, it is important to note that Compound C may have off-target effects and should be used with caution in experimental settings.

Future Directions

There are several future directions for research on Compound C. One area of interest is the role of 2-[4-Chloro-2-methyl-5-(4-toluidinosulfonyl)phenoxy]acetamide in aging and age-related diseases. Another area of interest is the development of more potent and selective this compound inhibitors. Additionally, the use of Compound C in combination with other drugs or therapies is an area of active research. Finally, the development of new methods for the delivery of Compound C to specific tissues or organs is an area of interest for future research.
Conclusion:
In conclusion, this compound, also known as Compound C, is a valuable tool compound for studying the role of this compound in various biological processes. Its selectivity and potency make it an ideal inhibitor of this compound activity. However, it is important to use it with caution in experimental settings. There are several future directions for research on Compound C, including its role in aging and age-related diseases, the development of more potent and selective this compound inhibitors, and the use of Compound C in combination with other drugs or therapies.

Synthesis Methods

Compound C can be synthesized using a multi-step process that involves the reaction of 4-chloro-2-methylphenol with 4-toluidine to form 4-chloro-2-methyl-5-(4-toluidino)phenol. This intermediate is then reacted with chloroacetyl chloride to form 2-[4-Chloro-2-methyl-5-(4-toluidino)phenoxy]acetyl chloride, which is then reacted with ammonium hydroxide to form Compound C.

Scientific Research Applications

Compound C is widely used in scientific research to study the role of 2-[4-Chloro-2-methyl-5-(4-toluidinosulfonyl)phenoxy]acetamide in various biological processes. This compound is a key regulator of cellular energy homeostasis and is involved in the regulation of glucose and lipid metabolism, autophagy, and cell growth. Compound C inhibits this compound activity and has been used to study the role of this compound in cancer, diabetes, and cardiovascular diseases.